molecular formula C10H9ClO4 B8787757 4-Acetoxy-3-methoxybenzoyl chloride CAS No. 56681-66-4

4-Acetoxy-3-methoxybenzoyl chloride

Cat. No.: B8787757
CAS No.: 56681-66-4
M. Wt: 228.63 g/mol
InChI Key: YRZKSSFRGXBQKU-UHFFFAOYSA-N
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Description

4-Acetoxy-3-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C10H9ClO4 and its molecular weight is 228.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

56681-66-4

Molecular Formula

C10H9ClO4

Molecular Weight

228.63 g/mol

IUPAC Name

(4-carbonochloridoyl-2-methoxyphenyl) acetate

InChI

InChI=1S/C10H9ClO4/c1-6(12)15-8-4-3-7(10(11)13)5-9(8)14-2/h3-5H,1-2H3

InChI Key

YRZKSSFRGXBQKU-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C=C(C=C1)C(=O)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 1.00 g (4.76 mmol) of 4-acetoxy-3-methoxybenzoic acid (Pfaltz and Bauer, Inc.) in 4 mL of anhyd CH2Cl2 (under a CaSO4 drying tube) was added 4.15 mL (47.6 mmol) of oxalyl chloride followed by 25 μL of anhyd DMF. After stirring for 4 h at room temperature, the mixture was concentrated in vacuo to afford the title compound as light yellow crystals (1.12 g, 103%). 1H-NMR (300 MHz, CDCl3) δ7.81 (dd, 1H, J=8.4, 2.1 Hz), 7.66 (d, 1H, 2.1 Hz), 7.19 (d, 1H, 8.4 Hz), 3.91 (s, 3H), and 2.35 (s, 3H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
4.15 mL
Type
reactant
Reaction Step Two
Name
Quantity
25 μL
Type
reactant
Reaction Step Three
Yield
103%

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